Cas no 6869-47-2 ((3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol)

6869-47-2 structure
Product name:(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol Chemical and Physical Properties
Names and Identifiers
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- (3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol
- (3b,4a,5a,7b)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
- 3b-(Dimethylamino)-4a-methyl-5a-conanine-5,7b-diol
- Kurcholessine
- 3β-(Dimethylamino)-4α-methyl-5α-conanine-5,7β-diol
- Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3beta,4alpha,5alpha,7beta)-
- (3.BETA.,4.ALPHA.,5.ALPHA.,7.BETA.)-3-(DIMETHYLAMINO)-4-METHYL-5-CONANINE-5,7-DIOL
- SCHEMBL5002310
- (3beta,4alpha,5alpha,7beta)-3-(Dimethylamino)-4-methyl-5-conanine-5,7-diol
- Q27272162
- Conanine-5,7-diol, 3-(dimethylamino)-4-methyl-, (3.beta.,4.alpha.,5.alpha.,7.beta.)-
- 6869-47-2
- 993ECR9G0R
- Kurcholessine [MI]
- UNII-993ECR9G0R
- (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo[10.8.0.02,9.05,9.013,18]icosane-18,20-diol
- (1S,2S,5S,6S,9R,12S,13R,16S,17R,18R,20S)-16-(dimethylamino)-6,7,13,17-tetramethyl-7-azapentacyclo(10.8.0.02,9.05,9.013,18)icosane-18,20-diol
-
- Inchi: InChI=1S/C25H44N2O2/c1-15-20(26(4)5)10-11-23(3)18-9-12-24-14-27(6)16(2)17(24)7-8-19(24)22(18)21(28)13-25(15,23)29/h15-22,28-29H,7-14H2,1-6H3/t15-,16+,17-,18+,19+,20+,21+,22-,23-,24+,25-/m1/s1
- InChI Key: OXOKQBJXPMVNLS-QTGGLPCTSA-N
- SMILES: CC1C(CCC2(C1(CC(C3C2CCC45C3CCC4C(N(C5)C)C)O)O)C)N(C)C
Computed Properties
- Exact Mass: 404.34
- Monoisotopic Mass: 404.34
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 1
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.9A^2
- XLogP3: 3.7
Experimental Properties
- Density: 1.12
- Melting Point: 218.5-221.5°
- Boiling Point: 512°C at 760 mmHg
- Flash Point: 230.2°C
- Refractive Index: 1.574
- Specific Rotation: D20 -4 ±2° (CHCl3), +5 ±2° (c = 0.01, abs ethanol)
(3beta,4alpha,5alpha,7beta,8xi)-3-(dimethylamino)-4-methylconanine-5,7-diol Related Literature
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L. Crombie,V. Gold,N. M. Atherton,J. N. Murrell,D. J. Millen,R. F. M. White,B. Capon,C. W. Rees,C. J. Timmons,E. S. Waight,D. Bryce-Smith,J. D. Connolly,K. H. Overton,G. W. H. Cheeseman,J. D. Hobson,J. S. Whitehurst,D. H. Hutson,D. J. Manners,T. L. V. Ulbricht Annu. Rep. Prog. Chem. 1964 61 193
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